N-{1-[1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidin-4-yl}-2-fluorobenzamide

• IUPAC Name: N-[1-[1-(3,4-dimethylphenyl)triazole-4-carbonyl]piperidin-4-yl]-2-fluorobenzamide
• InChI: InChI=1S/C23H24FN5O2/c1-15-7-8-18(13-16(15)2)29-14-21(26-27-29)23(31)28-11-9-17(10-12-28)25-22(30)19-5-3-4-6-20(19)24/h3-8,13-14,17H,9-12H2,1-2H3,(H,25,30)
• InChI Key: IFSFFULONZBXQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=C(N=N2)C(=O)N3CCC(CC3)NC(=O)C4=CC=CC=C4F)C
• Molecular Formula: C23H24FN5O2
• Molecular Weight: 421.5 g/mol

Description

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule and the bonds between them. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and electron microscopy are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the conditions under which the compound is stable or reactive, and what products are formed when it reacts.

Physical And Chemical Properties Analysis

This involves studying properties such as melting point, boiling point, solubility, and reactivity. Techniques such as thermal analysis, spectroscopy, and chromatography might be used.

Scientific Research Applications

Antibacterial Activity

• The 1,2,4-triazole scaffold has demonstrated significant antibacterial activity. . Given the global spread of drug-resistant bacteria, novel antibacterial compounds are urgently needed. Investigating this scaffold further could help harness its optimum antibacterial potential.

Antifungal Properties

• Triazole-based compounds have also shown antifungal activity. . Understanding the mechanism of action and optimizing these derivatives could lead to new antifungal therapies.

Materials Science and Supramolecular Chemistry

• Beyond biological applications, 1,2,4-triazoles find use in materials science. They contribute to the development of functional materials, such as sensors, catalysts, and polymers. .

Mechanism of Action

The mechanism of action is particularly relevant for biologically active compounds. It describes how the compound interacts with biological systems at the molecular level.

Safety and Hazards

Safety and hazard analysis involves understanding the potential risks associated with handling or exposure to the compound. This could include toxicity, flammability, environmental impact, and precautions for safe handling and storage.